1,3-dimethyl-7-amino-2,3,4,5-tetrahydro-1H-benzo[d]azepine

• CAS No.: 919099-25-5
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3,5-dimethyl-1,2,4,5-tetrahydro-3-benzazepin-8-amine
• InChI: InChI=1S/C12H18N2/c1-9-8-14(2)6-5-10-7-11(13)3-4-12(9)10/h3-4,7,9H,5-6,8,13H2,1-2H3
• InChI Key: IYMJEGHMXFXJRC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC2=C1C=CC(=C2)N)C

Description

1,3-dimethyl-7-amino-2,3,4,5-tetrahydro-1H-benzo[d]azepine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.4 g (6.3 mmol) of a mixture of 1,3-dimethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine and 1,3-dimethyl-8-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine, 20 ml of methanol and 0.20 g 10% palladium on charcoal is hydrogenated for 5.5 h under a hydrogen atmosphere (50 psi). It is filtered, concentrated and the mixture is purified by chromatography with silica gel (eluant: dichloromethane:95% ethanol/5% ammonia 99:1 to 80:20). 0.45 g of 1,3-dimethyl-7-amino-2,3,4,5-tetrahydro-1H-benzo[d]azepine are obtained